Cas no 2253630-38-3 (5,6-Dibromo-3-chloropyridin-2-amine)

• Product Name: 5,6-Dibromo-3-chloropyridin-2-amine
• CAS No: 2253630-38-3
• MF: C₅H₃Br₂ClN₂
• MW: 286.351718187332
• CID: 6406816
• PubChem ID: 137935969
• Update Time: 2025-06-09

5,6-Dibromo-3-chloropyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• EN300-6481249
• 2253630-38-3
• 5,6-Dibromo-3-chloropyridin-2-amine

• Inchi： 1S/C5H3Br2ClN2/c6-2-1-3(8)5(9)10-4(2)7/h1H,(H2,9,10)
• InChI Key： INUJLMBFVYPUED-UHFFFAOYSA-N
• SMILES： BrC1=C(N=C(C(=C1)Cl)N)Br

Computed Properties

• Exact Mass: 285.83310g/mol
• Monoisotopic Mass: 283.83515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 38.9Ų

Additional information on 5,6-Dibromo-3-chloropyridin-2-amine

Professional Introduction to 5,6-Dibromo-3-chloropyridin-2-amine (CAS No. 2253630-38-3)

5,6-Dibromo-3-chloropyridin-2-amine is a highly versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. With the CAS number 2253630-38-3, this compound serves as a crucial intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological and inflammatory disorders. Its unique structural framework, featuring both bromo and chloro substituents on a pyridine ring, makes it an attractive scaffold for further functionalization and drug development.

The pyridine core is a cornerstone in medicinal chemistry due to its ability to interact with biological targets such as enzymes and receptors. The presence of electron-withdrawing groups like bromine and chlorine enhances the electrophilicity of the ring, facilitating nucleophilic substitution reactions that are pivotal in constructing complex molecular architectures. This characteristic has made 5,6-Dibromo-3-chloropyridin-2-amine a preferred building block for designing novel therapeutic agents.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors for neurological diseases. Pyridine derivatives have shown promise in modulating pathways associated with neurodegeneration, such as amyloid-beta aggregation and tau hyperphosphorylation. The 5,6-Dibromo-3-chloropyridin-2-amine scaffold has been explored in several preclinical studies for its potential to interact with amyloid-beta precursor protein (APP) cleavage enzymes, offering a novel approach to mitigate the progression of Alzheimer's disease.

Moreover, the compound's halogenated structure allows for further derivatization through cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These transformations enable the introduction of aryl or heteroaryl groups, expanding the chemical space for drug discovery. For instance, researchers have utilized 5,6-Dibromo-3-chloropyridin-2-amine to synthesize substituted pyridines that exhibit inhibitory activity against Janus kinases (JAKs), which are implicated in autoimmune and inflammatory conditions.

The pharmaceutical industry has also leveraged this compound in the development of antiviral agents. The bromo and chloro substituents provide handles for modifying the pyridine ring to enhance binding affinity to viral proteases or polymerases. Preliminary studies have demonstrated that derivatives of 5,6-Dibromo-3-chloropyridin-2-amine can inhibit replication cycles of certain RNA viruses by disrupting critical enzymatic steps. This aligns with the broader effort to identify broad-spectrum antiviral compounds capable of addressing emerging viral threats.

From a synthetic chemistry perspective, 5,6-Dibromo-3-chloropyridin-2-amine exemplifies the importance of heterocyclic intermediates in streamlining drug development pipelines. Its commercial availability as a pure compound (CAS No. 2253630-38-3) simplifies lead optimization processes by providing researchers with a reliable starting material. This accessibility has accelerated the discovery of novel pharmacophores in academic and industrial settings alike.

The compound's potential extends beyond traditional pharmaceutical applications. In agrochemical research, halogenated pyridines are being explored as precursors to herbicides and fungicides due to their ability to disrupt essential metabolic pathways in plants. The structural motifs present in 5,6-Dibromo-3-chloropyridin-2-amine have been incorporated into molecules that exhibit potent activity against resistant weed species while maintaining environmental safety profiles.

Recent advancements in computational chemistry have further enhanced the utility of 5,6-Dibromo-3-chloropyridin-2-amines as starting points for drug design. Machine learning models trained on large datasets of bioactive compounds have identified this scaffold as a high-probability candidate for binding to target proteins associated with metabolic disorders. By integrating experimental data with predictive algorithms, researchers can now efficiently screen derivatives of this compound for therapeutic potential.

In conclusion, 5,6-Dibromo-3-chloropyridin-2-amines (CAS No. 2253630-38-3) represent a cornerstone in modern medicinal chemistry due to their structural versatility and functional adaptability. Their role in developing treatments for neurological diseases, inflammatory conditions, antiviral therapies, and agrochemicals underscores their significance across multiple scientific disciplines. As research continues to uncover new applications for this compound class, its importance in advancing human health and agricultural productivity is poised to grow even further.